N-(4-bromophenyl)-2-((4-(3-ethyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl)thio)acetamide

• IUPAC Name: N-(4-bromophenyl)-2-[4-(3-ethyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C17H15BrN4O2S/c1-2-14-21-17(24-22-14)11-7-8-19-16(9-11)25-10-15(23)20-13-5-3-12(18)4-6-13/h3-9H,2,10H2,1H3,(H,20,23)
• InChI Key: MCAMFTJXXWGKQD-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NOC(=N1)C2=CC(=NC=C2)SCC(=O)NC3=CC=C(C=C3)Br
• Molecular Formula: C17H15BrN4O2S
• Molecular Weight: 419.3 g/mol

Description

N-(4-bromophenyl)-2-((4-(3-ethyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C17H15BrN4O2S and its molecular weight is 419.3. The purity is usually 95%.
BenchChem offers high-quality N-(4-bromophenyl)-2-((4-(3-ethyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-bromophenyl)-2-((4-(3-ethyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Applications

Several studies have synthesized and evaluated the antimicrobial efficacy of derivatives structurally related to the compound . For instance, compounds synthesized through reactions involving acetamide derivatives displayed promising antimicrobial activity against various strains. Compounds with 1,3,4-oxadiazole cores, similar to the one mentioned, have been highlighted for their active antimicrobial properties against selected microbial species, showing potential as leads for developing new antimicrobial agents (Fahim & Ismael, 2019) (Gul et al., 2017).

Anticancer and Antiproliferative Activities

Research into pyridine linked thiazole derivatives, which are structurally related, has shown promising anticancer activity, especially against liver carcinoma and breast cancer cell lines. This highlights the potential for compounds with similar structures in cancer therapy (Alqahtani & Bayazeed, 2020).

Enzyme Inhibition

N-Benzyl-substituted acetamide derivatives, incorporating thiazole instead of pyridine, have been synthesized and evaluated for Src kinase inhibitory activities. These compounds have shown significant inhibitory effects, indicating their potential as enzyme inhibitors, which is crucial for the development of treatments for various diseases, including cancer (Fallah-Tafti et al., 2011).

Heterocyclic Compound Synthesis

The compound and its derivatives have been utilized in the synthesis of a wide range of heterocyclic compounds. These synthetic pathways open up possibilities for creating new molecules with potential biological and pharmacological activities. The versatility in reactions and the formation of various heterocycles, such as pyridines, thiazoles, and oxadiazoles, underscore the importance of these compounds in medicinal chemistry and drug design (Krauze et al., 2007).